![molecular formula C20H22O3 B1235295 (4E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one CAS No. 79559-60-7](/img/structure/B1235295.png)
(4E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one
Overview
Description
(4E)-7-(4-Hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one belongs to the class of organic compounds known as linear diarylheptanoids. These are diarylheptanoids with an open heptane chain. The two aromatic rings are linked only by the heptane chain this compound is considered to be a practically insoluble (in water) and relatively neutral molecule.
7-(4''-hydroxy-3''-methoxyphenyl)-1-phenyl-4E-heptene-3-one is an enone that is 4E-heptene-3-one substituted by a 4-hydroxy-3-methoxyphenyl group at position 7 and a phenyl group at position 1. Isolated from Alpinia officinarum, it exhibits antineoplastic activity. It has a role as an antineoplastic agent and a plant metabolite. It is an enone and a member of guaiacols.
Scientific Research Applications
Anti-Neuroblastoma Activity
Research has identified the compound 7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one as a significant contributor to anti-neuroblastoma activity. Isolated from Boesenbergia stenophylla, this compound demonstrated an ability to reduce cell viability in neuroblastoma significantly, thereby showing potential as a therapeutic agent in cancer treatment. These findings were further supported by molecular docking experiments targeting protein kinases involved in neuroblastoma cell survival (Primus et al., 2022).
Antifungal Properties
In a study examining the rhizomes of Zingiber officinale, a variant of the compound, known as gingerenone A, was found to exhibit moderate antifungal and anticoccidium activities. This suggests a potential application of the compound in treating fungal infections and diseases caused by coccidium (Endo et al., 1990).
Neuroprotection
A study synthesizing various benzylideneacetophenone compounds, including derivatives of (4E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one, revealed their significant neuroprotective effects. These compounds showed efficacy in scavenging free radicals, inhibiting glutamate-induced neurotoxicity, and suppressing inflammatory responses in the brain, indicating potential for treatment in neurodegenerative diseases (Jang et al., 2009).
Antioxidant Activity
Another study focused on diarylheptanoids isolated from Zingiber officinale, which included this compound. These compounds exhibited superior antioxidant properties compared to ascorbic acid, suggesting their potential as natural antioxidants. Some compounds also showed cytotoxicity against specific cancer cell lines, indicating potential applications in cancer therapy (Li et al., 2012).
Mechanism of Action
Target of Action
The primary targets of (E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one, also known as DPHB, are the PI3K/AKT and TNF signaling pathways . These pathways play a crucial role in insulin resistance and inflammation .
Mode of Action
DPHB interacts with its targets by promoting the expression of phosphatidylinositol 3-kinase (PI3K) and protein kinase B (AKT) , and inhibiting the protein expression of tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6) . It also affects the phosphorylation of nuclear factor-κB (NF-kB) .
Biochemical Pathways
DPHB affects the PI3K/AKT and TNF signaling pathways, which are core pathways for DPHB to exert anti-insulin resistance . It promotes glucose uptake and the glucose transporter type 4 (GLUT4) translocation . It also improves lipid accumulation, triglyceride content, and the mRNA expression of key adipokines .
Pharmacokinetics
The compound’s ability to significantly promote glucose uptake and glut4 translocation suggests it may have good bioavailability .
Result of Action
DPHB significantly improves lipid accumulation, triglyceride content, and the mRNA expression of key adipokines . It also inhibits the protein expression of TNF-α, IL-6, and phosphorylated NF-kB, while promoting the expression of PI3K, AKT, phosphorylated PI3K, and phosphorylated AKT .
Biochemical Analysis
Biochemical Properties
(4E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one is known to interact with several enzymes and proteins, influencing various biochemical reactions. One of the primary interactions is with the enzyme nicotinamide adenine dinucleotide phosphate oxidase, which is responsible for the production of reactive oxygen species. This interaction suggests that this compound may play a role in modulating oxidative stress within cells . Additionally, this compound has been observed to inhibit protein catabolism, particularly in muscle cells, by interacting with specific proteolytic enzymes .
Cellular Effects
The effects of this compound on cellular processes are diverse. It has been shown to enhance grip strength and inhibit protein catabolism in muscle cells, indicating its potential role in muscle maintenance and function . Furthermore, this compound influences cell signaling pathways, particularly those involved in oxidative stress and inflammation. By modulating the activity of nicotinamide adenine dinucleotide phosphate oxidase, this compound can reduce the production of reactive oxygen species, thereby protecting cells from oxidative damage .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active site of nicotinamide adenine dinucleotide phosphate oxidase, inhibiting its activity and reducing the production of reactive oxygen species . This inhibition leads to a decrease in oxidative stress within cells, which can have protective effects on cellular components such as DNA, proteins, and lipids. Additionally, this compound has been shown to modulate gene expression related to oxidative stress and inflammation, further contributing to its protective effects .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under standard laboratory conditions, but its activity can decrease over extended periods due to degradation . Long-term studies have shown that continuous exposure to this compound can lead to sustained inhibition of oxidative stress and protein catabolism, suggesting potential benefits for chronic conditions .
Dosage Effects in Animal Models
In animal models, the effects of this compound vary with dosage. At lower doses, the compound effectively inhibits oxidative stress and protein catabolism without significant adverse effects . At higher doses, there may be toxic effects, including potential damage to liver and kidney tissues . These findings highlight the importance of determining the optimal dosage for therapeutic applications to maximize benefits while minimizing risks.
Metabolic Pathways
This compound is involved in several metabolic pathways. It is metabolized primarily in the liver, where it undergoes conjugation reactions to form glucuronides and sulfates . These metabolites are then excreted through the kidneys. The compound’s interaction with enzymes such as glucuronosyltransferases and sulfotransferases is crucial for its metabolism and elimination from the body .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with specific transporters and binding proteins that facilitate its movement across cell membranes and its accumulation in target tissues . The compound is known to accumulate in organs such as the liver, kidneys, and muscles, where it exerts its biological effects .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. It is primarily localized in the cytoplasm, where it interacts with enzymes and proteins involved in oxidative stress and protein catabolism . Additionally, the compound may undergo post-translational modifications that direct it to specific subcellular compartments, enhancing its efficacy in modulating cellular processes .
Properties
IUPAC Name |
(E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22O3/c1-23-20-15-17(12-14-19(20)22)9-5-6-10-18(21)13-11-16-7-3-2-4-8-16/h2-4,6-8,10,12,14-15,22H,5,9,11,13H2,1H3/b10-6+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOHMOWQGVDSLNY-UXBLZVDNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CCC=CC(=O)CCC2=CC=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)CC/C=C/C(=O)CCC2=CC=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
79559-60-7 | |
Record name | 4-Hepten-3-one, 7-(4-hydroxy-3-methoxyphenyl)-1-phenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0079559607 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular structure of (E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one and where was it first isolated from?
A1: (E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one is a diarylheptanoid, characterized by two phenyl groups linked by a seven-carbon chain. It was first isolated from the rhizomes of Alpinia officinarum Hance.
Q2: Does (E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one show any promising biological activity?
A2: Yes, research suggests that (E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one exhibits anti-inflammatory and anti-insulin resistance effects. Studies in an insulin-resistant adipocyte model showed it promotes glucose uptake and GLUT4 translocation, key processes disrupted in insulin resistance.
Q3: What molecular pathways are thought to be involved in the anti-insulin resistance activity of (E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one?
A3: (E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one appears to exert its anti-insulin resistance effects by modulating the PI3K/AKT and TNF signaling pathways. These pathways are crucial for regulating glucose metabolism and inflammatory responses, respectively. In vitro studies confirmed its influence on key proteins within these pathways, including PI3K, AKT, and TNF-α.
Q4: Have there been any studies looking into the structure-activity relationship of (E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one?
A4: While specific structure-activity relationship studies focusing solely on (E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one are limited, research on related diarylheptanoids suggests that structural modifications can impact their biological activity. Further investigations are required to understand how specific structural features of (E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one contribute to its interactions with target proteins and its observed biological effects.
Q5: How do researchers identify and quantify (E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one in plant extracts or biological samples?
A5: Researchers utilize various chromatographic techniques, like column chromatography, to isolate (E)-7-(4-hydroxy-3-methoxyphenyl)-1-phenylhept-4-en-3-one from complex mixtures. Identification and structural confirmation are achieved through spectroscopic analysis, including methods like nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods provide detailed information about the compound's structure and purity.
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